Cas no 1226429-60-2 (1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
- (2-methyl-5-phenylpyrazol-3-yl)-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
- AKOS024510839
- (1-methyl-3-phenyl-1H-pyrazol-5-yl)(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
- VU0645008-1
- 1226429-60-2
- 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
- F5490-0396
-
- Inchi: 1S/C22H21N5O2S/c1-26-18(13-17(25-26)15-7-3-2-4-8-15)22(28)27-11-5-9-16(14-27)20-23-24-21(29-20)19-10-6-12-30-19/h2-4,6-8,10,12-13,16H,5,9,11,14H2,1H3
- InChI Key: KPCPFPCQNSYQRJ-UHFFFAOYSA-N
- SMILES: C(C1=CC(C2=CC=CC=C2)=NN1C)(N1CCCC(C2=NN=C(C3SC=CC=3)O2)C1)=O
Computed Properties
- Exact Mass: 419.14159610g/mol
- Monoisotopic Mass: 419.14159610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5490-0396-2μmol |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-5μmol |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-10μmol |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-20μmol |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-1mg |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-2mg |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-3mg |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-4mg |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-5mg |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5490-0396-10mg |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1226429-60-2 | 10mg |
$118.5 | 2023-09-10 |
1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
Comprehensive Analysis of 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1226429-60-2)
The compound 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1226429-60-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core linked to a thiophene-containing oxadiazole moiety via a piperidine bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the pharmacological properties associated with its constituent fragments.
In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more efficient and selective small-molecule therapeutics. The 1,3,4-oxadiazole ring system, a key component of this compound, is known for its versatility in drug design, often contributing to improved metabolic stability and binding affinity. Meanwhile, the thiophene moiety is frequently explored for its electron-rich properties, which can enhance interactions with biological targets. These features align with current trends in fragment-based drug discovery (FBDD), where researchers seek to optimize molecular fragments for specific applications.
The synthesis of 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine involves multi-step organic transformations, including amide coupling and cyclization reactions. Its CAS No. 1226429-60-2 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. Given the growing interest in structure-activity relationship (SAR) studies, this compound’s modular design allows for systematic modifications to explore its pharmacophore potential.
From an industrial perspective, the compound’s piperidine subunit is noteworthy due to its prevalence in approved drugs, particularly in central nervous system (CNS) and cardiovascular therapeutics. This has led to increased scrutiny of its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a hot topic in preclinical drug development. Computational chemists are also leveraging molecular docking tools to predict its interactions with enzymes and receptors, addressing common search queries like "how to optimize heterocyclic compounds for better bioavailability."
Another area of interest is the compound’s potential role in agrochemical innovation. The thiophene and oxadiazole motifs are frequently investigated for their pesticidal and herbicidal activities, aligning with the global push for sustainable crop protection solutions. Researchers are examining whether CAS No. 1226429-60-2 could serve as a lead structure for next-generation green chemistry applications, a subject frequently searched in academic and industrial forums.
In summary, 1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine represents a compelling case study in modern medicinal chemistry and material science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug discovery and agrochemical design. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about molecular innovation and applications of heterocycles.
1226429-60-2 (1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)